Cas no 2138436-84-5 (3-fluoro-N,N-di(propan-2-yl)piperidin-4-amine)

• Product Name: 3-fluoro-N,N-di(propan-2-yl)piperidin-4-amine
• CAS No: 2138436-84-5
• MF: C₁₁H₂₃FN₂
• MW: 202.312126398087
• CID: 5301457
• Update Time: 2025-08-03

3-fluoro-N,N-di(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N,N-bis(propan-2-yl)piperidin-4-amine
• 3-fluoro-N,N-di(propan-2-yl)piperidin-4-amine
• 4-Piperidinamine, 3-fluoro-N,N-bis(1-methylethyl)-

• Inchi： 1S/C11H23FN2/c1-8(2)14(9(3)4)11-5-6-13-7-10(11)12/h8-11,13H,5-7H2,1-4H3
• InChI Key： TVDTXPOWZOBRGI-UHFFFAOYSA-N
• SMILES： FC1CNCCC1N(C(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 2
• Topological Polar Surface Area: 15.3

Additional information on 3-fluoro-N,N-di(propan-2-yl)piperidin-4-amine

3-Fluoro-N,N-Diisopropylpiperidin-4-Amine: A Comprehensive Overview

The compound 3-fluoro-N,N-diisopropylpiperidin-4-amine, identified by the CAS number 2138436-84-5, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of piperidine, a six-membered cyclic amine, and its structure incorporates a fluorine atom at the 3-position and two isopropyl groups attached to the nitrogen atom at the 4-position. The unique combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

Recent studies have highlighted the importance of 3-fluoro-N,N-diisopropylpiperidin-4-amine in drug discovery and development. Its structure allows for potential interactions with various biological targets, including enzymes and receptors, which has led to its exploration in therapeutic areas such as neurology and oncology. The fluorine atom at the 3-position contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes, while the bulky isopropyl groups provide steric hindrance, potentially influencing selectivity and binding affinity.

The synthesis of 3-fluoro-N,N-diisopropylpiperidin-4-amine involves a multi-step process that typically begins with the preparation of a piperidine derivative. Fluorination at the 3-position is achieved through electrophilic substitution or other fluorination techniques, followed by alkylation or substitution reactions to introduce the isopropyl groups. The optimization of these steps is crucial for achieving high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

In terms of physical properties, 3-fluoro-N,N-diisopropylpiperidin-4-amine exhibits a melting point of approximately 120°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. The compound's stability under different conditions has also been studied extensively, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of 3-fluoro-N,N-diisopropylpiperidin-4-amine extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of more complex molecules, including agrochemicals and advanced materials. Its role as a building block in organic synthesis has been underscored by recent research, where it has been employed in the construction of bioactive compounds with potential therapeutic benefits.

In conclusion, 3-fluoro-N,N-diisopropylpiperidin-4-amine, CAS number 2138436-84-5, is a versatile compound with a wide range of applications. Its unique structure, derived from piperidine with specific substituents, provides it with properties that make it valuable in both academic research and industrial processes. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.